Cas no 1806892-30-7 (Ethyl 2-chloro-6-(difluoromethyl)-4-nitropyridine-3-acetate)

• Product Name: Ethyl 2-chloro-6-(difluoromethyl)-4-nitropyridine-3-acetate
• CAS No: 1806892-30-7
• MF: C₁₀H₉ClF₂N₂O₄
• MW: 294.639268636703
• CID: 4873241
• Update Time: 2025-06-11

Ethyl 2-chloro-6-(difluoromethyl)-4-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-6-(difluoromethyl)-4-nitropyridine-3-acetate

• Inchi： 1S/C10H9ClF2N2O4/c1-2-19-8(16)3-5-7(15(17)18)4-6(10(12)13)14-9(5)11/h4,10H,2-3H2,1H3
• InChI Key： NBTNYYZKGVTMAS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C(F)F)=N1)[N+](=O)[O-])CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 2.5
• Topological Polar Surface Area: 85

Additional information on Ethyl 2-chloro-6-(difluoromethyl)-4-nitropyridine-3-acetate

Ethyl 2-chloro-6-(difluoromethyl)-4-nitropyridine-3-acetate (CAS No. 1806892-30-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-chloro-6-(difluoromethyl)-4-nitropyridine-3-acetate (CAS No. 1806892-30-7) is a highly valuable intermediate in the realm of pharmaceutical synthesis, playing a pivotal role in the development of novel therapeutic agents. This compound, characterized by its unique structural features, has garnered significant attention due to its versatility and efficacy in various synthetic pathways.

The molecular structure of Ethyl 2-chloro-6-(difluoromethyl)-4-nitropyridine-3-acetate consists of a pyridine core substituted with a chloro group at the 2-position, a difluoromethyl group at the 6-position, and a nitro group at the 4-position. The presence of these functional groups makes it an ideal candidate for further derivatization, enabling the synthesis of a wide array of pharmacologically active compounds. The acetate ester moiety at the 3-position provides an additional handle for chemical modification, facilitating the introduction of diverse substituents to tailor the desired biological activity.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors targeting various disease pathways. Among these, kinases have emerged as key therapeutic targets due to their involvement in numerous cellular processes. Ethyl 2-chloro-6-(difluoromethyl)-4-nitropyridine-3-acetate has been extensively explored as a scaffold for designing kinase inhibitors. Its pyridine core is particularly well-suited for interactions with the ATP-binding pockets of kinases, while the electron-withdrawing nature of the chloro and nitro groups enhances binding affinity.

One of the most notable applications of Ethyl 2-chloro-6-(difluoromethyl)-4-nitropyridine-3-acetate is in the development of inhibitors for tyrosine kinases, which are implicated in various cancers and inflammatory diseases. Researchers have leveraged its structural features to design molecules that selectively inhibit aberrant signaling pathways associated with these diseases. For instance, modifications to the difluoromethyl group have been shown to enhance metabolic stability and improve pharmacokinetic profiles, making these inhibitors more effective in vivo.

The role of Ethyl 2-chloro-6-(difluoromethyl)-4-nitropyridine-3-acetate extends beyond kinase inhibition. It has also been utilized in the synthesis of compounds targeting other enzyme families, such as proteases and phosphodiesterases. These enzymes are critical regulators of cellular processes and are often dysregulated in pathological conditions. By serving as a versatile building block, this compound enables chemists to rapidly assemble complex molecular architectures with tailored biological activities.

The incorporation of fluorine atoms into pharmaceutical candidates is a well-established strategy to enhance drug properties such as lipophilicity, metabolic stability, and binding affinity. The difluoromethyl group in Ethyl 2-chloro-6-(difluoromethyl)-4-nitropyridine-3-acetate exemplifies this principle, contributing to improved pharmacokinetic profiles and increased bioavailability of derived compounds. This feature has made it particularly attractive for drug discovery efforts aimed at developing next-generation therapeutics.

Recent advances in computational chemistry have further accelerated the use of Ethyl 2-chloro-6-(difluoromethyl)-4-nitropyridine-3-acetate as a scaffold. High-throughput virtual screening (HTVS) and molecular docking studies have enabled researchers to rapidly identify promising derivatives with enhanced binding affinities and selectivity profiles. These computational tools have complemented traditional synthetic approaches, allowing for more efficient identification and optimization of lead compounds.

The versatility of Ethyl 2-chloro-6-(difluoromethyl)-4-nitropyridine-3-acetate also extends to its utility in medicinal chemistry beyond inhibitor design. It serves as a valuable precursor for synthesizing heterocyclic compounds with diverse biological activities. For example, it has been employed in the preparation of novel antiviral agents and antimicrobial agents, highlighting its broad applicability in therapeutic drug development.

In conclusion, Ethyl 2-chloro-6-(difluoromethyl)-4-nitropyridine-3-acetate (CAS No. 1806892-30-7) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and functional groups make it an indispensable tool for designing novel therapeutic agents targeting various disease pathways. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of drug discovery efforts.